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Compound of Interest

Compound Name: Angelicone

Cat. No.: B15590589 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and operational integrity. This

document provides essential, step-by-step guidance for the safe disposal of Angelicin, ensuring

compliance with safety regulations and minimizing environmental impact.

Angelicin: Hazard Profile and Safety Summary
Angelicin is a chemical compound that requires careful handling due to its potential health

hazards.[1][2] It is classified as harmful if swallowed, causes skin irritation, and causes serious

eye irritation.[1][2] Furthermore, it is suspected of causing cancer and may cause respiratory

irritation.[2] Personal protective equipment (PPE), including protective gloves, eye protection,

and a dust respirator, should be worn when handling this substance.[1]
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Hazard
Classification

Description GHS Pictogram Signal Word

Acute toxicity (Oral)
Harmful if swallowed.

[1][2]
pictogram Warning[1]

Skin

corrosion/irritation

Causes skin irritation.

[1][2]
pictogram Warning[1]

Serious eye

damage/eye irritation

Causes serious eye

irritation.[1][2]
pictogram Warning[1]

Carcinogenicity
Suspected of causing

cancer.[2]
pictogram Warning

Specific target organ

toxicity (single

exposure)

May cause respiratory

irritation.[2]
pictogram Warning

This data is compiled from available Safety Data Sheets (SDS).[1][2]

Step-by-Step Disposal Protocol for Angelicin
The following protocol outlines the necessary steps for the safe disposal of Angelicin waste.

Adherence to these procedures is mandatory to ensure the safety of laboratory personnel and

the environment.

1. Waste Identification and Segregation:

All waste materials contaminated with Angelicin, including unused product, solutions, and

contaminated labware (e.g., pipette tips, vials, gloves), must be classified as hazardous

waste.

Segregate Angelicin waste from other waste streams to prevent accidental mixing with

incompatible substances.

2. Containerization:
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Use a designated, leak-proof, and chemically compatible container for collecting Angelicin

waste.

The container must be clearly labeled with the words "Hazardous Waste" and the name

"Angelicin."

3. Handling and Collection:

When handling Angelicin waste, always wear appropriate PPE, including gloves, safety

glasses, and a lab coat.[1]

If dust or aerosol generation is possible, use a local exhaust ventilation system.[1]

For liquid waste, if permissible by local regulations and the substance is not contaminated

with other hazardous materials, it may be solidified using a suitable absorbent material to

prevent splashes and spills.[3] However, consult your institution's specific guidelines.

For solid waste, carefully sweep the material to avoid dust dispersion and place it in the

designated airtight container.[1]

4. Storage:

Store the sealed hazardous waste container in a cool, dry, and well-ventilated area, away

from incompatible materials.

Ensure the storage area is secure and accessible only to authorized personnel.

5. Disposal Request and Removal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.

Complete all necessary waste disposal forms as required by your institution and local

regulations.[4][5]

Never dispose of Angelicin down the sink or in the regular trash.[4]
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Experimental Workflow: Angelicin Disposal
Procedure
The following diagram illustrates the logical workflow for the proper disposal of Angelicin waste

in a laboratory setting.
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Caption: Logical workflow for the safe disposal of Angelicin waste.
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By adhering to these procedures, laboratories can ensure the safe and responsible

management of Angelicin waste, fostering a secure research environment. Always consult your

institution's specific safety and disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15590589?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

